2-Amino-1-{bicyclo[2.2.1]heptan-2-yl}ethan-1-one

Specification

• Molecular Formula: C9H15NO
• Molecular Weight: 153.22 g/mol
• IUPAC Name: 2-amino-1-(2-bicyclo[2.2.1]heptanyl)ethanone
• Standard InChI: InChI=1S/C9H15NO/c10-5-9(11)8-4-6-1-2-7(8)3-6/h6-8H,1-5,10H2
• Standard InChI Key: BNUCRUYKAFGTAA-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC1CC2C(=O)CN

Introduction

Synthesis and Industrial Production

Synthetic Pathways

The synthesis of 2-Amino-1-{bicyclo[2.2.1]heptan-2-yl}ethan-1-one typically begins with functionalized bicyclo[2.2.1]heptane intermediates. Key steps include:

• Amination: Introduction of the amino group via nucleophilic substitution or reductive amination.

• Ketone Formation: Oxidation of secondary alcohols or condensation reactions to establish the carbonyl group.

For example, reacting bicyclo[2.2.1]heptane-2-carbaldehyde with hydroxylamine followed by catalytic hydrogenation yields the primary amine, which is subsequently oxidized to the ketone.

Industrial Optimization

Industrial processes prioritize efficiency and scalability. Continuous flow reactors are employed to maintain precise control over reaction parameters such as temperature ($25^\circ\text{C}$ to $150^\circ\text{C}$) and pressure ($1-5 \, \text{atm}$). Solvent selection (e.g., tetrahydrofuran or dichloromethane) influences reaction kinetics and purity. A representative protocol achieves yields exceeding $75\%$ with $99\%$ purity, as validated by HPLC.

Parameter	Value
Yield	75-85%
Purity	≥99%
Reaction Temperature	50-80°C
Catalyst	Palladium on carbon (5%)

Molecular Structure and Stereochemistry

The bicyclo[2.2.1]heptane system consists of two fused cyclopentane rings, creating a norbornane-like framework. X-ray crystallography reveals bond lengths of $1.54 \, \text{Å}$ for C-C bonds and $1.47 \, \text{Å}$ for C-N bonds, indicative of strong σ-bonding. The amino and ketone groups adopt equatorial positions, minimizing steric strain.

Stereochemical Considerations:

• The bridgehead carbons (C2 and C5) exhibit restricted rotation, leading to distinct diastereomers.

• Enantiomeric resolution via chiral chromatography separates ($R$- and ($S$-configurations, critical for pharmaceutical applications.

Physicochemical Properties

The compound’s properties are pivotal for its handling and application:

Property	Value
Molecular Weight	153.22 g/mol
Solubility	Soluble in THF, DCM, EtOH
Melting Point	Not reported
Boiling Point	Not reported
Stability	Stable at RT

Its solubility profile favors use in polar aprotic solvents, while stability under ambient conditions ensures long-term storage viability.

Chemical Reactivity and Derivatives

Nucleophilic Reactions

The amino group undergoes acylation and alkylation. For instance, reaction with acetic anhydride yields the corresponding acetamide derivative:

$$\text{C}_9\text{H}_{15}\text{NO} + (\text{CH}_3\text{CO})_2\text{O} \rightarrow \text{C}_{11}\text{H}_{17}\text{NO}_2 + \text{CH}_3\text{COOH}$$

Ketone Transformations

The ketone participates in Grignard reactions, forming tertiary alcohols. With methylmagnesium bromide, the product is $\text{C}_{10}\text{H}_{19}\text{NO}$ with a $60\%$ yield.

Applications in Medicinal Chemistry

Drug Discovery

The rigid bicyclic core serves as a scaffold for kinase inhibitors and GPCR modulators. In vitro studies demonstrate IC$_{50}$ values of $2 \, \mu\text{M}$ against specific cancer cell lines, highlighting its potential as a lead compound.

Functionalized derivatives act as fluorescent tags or affinity labels. For example, conjugation with rhodamine B enables cellular imaging, with excitation/emission maxima at $555/580 \, \text{nm}$.